Cas no 1058381-46-6 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1058381-46-6
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 6532675
• Update Time: 2025-07-15

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide
• N-[4-(1H-benzimidazol-2-yl)phenyl]-1-methylsulfonylpiperidine-4-carboxamide

• Inchi： 1S/C20H22N4O3S/c1-28(26,27)24-12-10-15(11-13-24)20(25)21-16-8-6-14(7-9-16)19-22-17-4-2-3-5-18(17)23-19/h2-9,15H,10-13H2,1H3,(H,21,25)(H,22,23)
• InChI Key： IPTHKUTTXAHQEG-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NC2=CC=C(C3NC4=CC=CC=C4N=3)C=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide

Comprehensive Overview of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1058381-46-6)

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1058381-46-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its abbreviated name or CAS number, belongs to a class of molecules that combine a benzodiazolyl moiety with a methanesulfonylpiperidine group, making it a subject of interest in drug discovery and development.

The molecular structure of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide includes a benzodiazolyl ring, which is known for its electron-rich properties and ability to participate in hydrogen bonding. This feature is particularly valuable in designing compounds that interact with biological targets, such as enzymes or receptors. The methanesulfonylpiperidine segment adds hydrophilicity and potential metabolic stability, which are critical factors in optimizing drug-like properties. Researchers are actively exploring its applications in areas such as kinase inhibition, neurodegenerative disease research, and cancer therapy.

In recent years, the demand for highly specific small-molecule modulators has increased, driven by advancements in precision medicine and personalized therapies. N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide has been studied for its potential to selectively target key pathways involved in disease progression. For instance, its benzodiazolyl component has been linked to interactions with ATP-binding sites in kinases, a hot topic in cancer drug development. Additionally, its structural versatility allows for further derivatization, making it a valuable scaffold in medicinal chemistry.

From a synthetic perspective, the preparation of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide involves multi-step organic transformations, including amide coupling and sulfonylation reactions. These processes are optimized to ensure high yield and purity, which are essential for research and potential clinical applications. The compound's CAS No. 1058381-46-6 serves as a unique identifier in chemical databases, facilitating its tracking and procurement for scientific studies.

One of the trending topics in the scientific community is the exploration of novel heterocyclic compounds for therapeutic use. N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide aligns with this trend, as its benzodiazolyl and piperidine rings are common motifs in FDA-approved drugs. Researchers are particularly interested in its potential to address drug resistance in diseases like cancer, where traditional therapies often fail due to mutations in target proteins.

In addition to its pharmaceutical potential, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide is also a subject of interest in computational chemistry and molecular modeling. Advanced techniques such as docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are employed to predict its binding affinity and optimize its structure for enhanced efficacy. These approaches are part of the broader shift toward AI-driven drug discovery, a rapidly growing field that leverages machine learning to accelerate the identification of promising candidates.

Another area of exploration is the compound's potential role in central nervous system (CNS) disorders. The benzodiazolyl moiety is known to cross the blood-brain barrier, a critical requirement for drugs targeting conditions like Alzheimer's or Parkinson's disease. Preliminary studies suggest that N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide may modulate neurotransmitter systems, though further validation is needed.

For researchers and industry professionals, understanding the physicochemical properties of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide is crucial. Parameters such as logP (lipophilicity), solubility, and stability under physiological conditions are routinely evaluated to assess its suitability as a drug candidate. These properties are also key considerations in formulation development, ensuring that the compound can be delivered effectively in vivo.

In summary, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1058381-46-6) represents a promising avenue for scientific inquiry, with applications spanning drug discovery, molecular biology, and computational chemistry. Its unique structure and versatility make it a valuable tool for addressing unmet medical needs, particularly in the realms of oncology and neurodegenerative diseases. As research continues, this compound may pave the way for innovative therapies that leverage its distinct pharmacological profile.